Cas no 571186-92-0 (Imatinib (Pyridine)-N-oxide)

Imatinib (Pyridine)-N-oxide is a key intermediate in the synthesis of imatinib, a well-known tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs). This compound features a pyridine-N-oxide moiety, which enhances its solubility and reactivity, making it valuable for further chemical modifications. The N-oxide group improves the compound's stability and bioavailability, contributing to its efficacy in pharmaceutical applications. Its high purity and well-characterized structure ensure reliable performance in research and industrial settings. As a critical building block, Imatinib (Pyridine)-N-oxide plays a pivotal role in the development of targeted cancer therapies, offering precise control over drug synthesis and optimization.

Imatinib (Pyridine)-N-oxide structure

Product Name:Imatinib (Pyridine)-N-oxide

CAS No:571186-92-0

MF:C₂₉H₃₁N₇O₂

MW:509.602145433426

CID:854882

PubChem ID:9827642

Update Time:2025-07-02

Imatinib (Pyridine)-N-oxide Chemical and Physical Properties

Names and Identifiers

- Imatinib (Pyridine)-N-oxide
- N-[4-methyl-3-[[4-(1-oxidopyridin-1-ium-3-yl)pyrimidin-2-yl]amino]phenyl]-4-[(4-methylpiperazin-1-yl)methyl]benzamide
- N-[4-Methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]benzamide
- N-[4-METHYL-3-[[4-(1-OXIDO-PYRIDIN-3-YL)-PYRIMIDIN-2-YL]AMINO]PHENYL]-4-[(4-METHYL-(PIPERAZIN-1-YL))METHYL]BENZAMIDE
- 3-(2-((2-Methyl-5-(4-((4-methylpiperazin-1-yl)methyl)benzamido)phenyl)amino)pyrimidin-4-yl)pyridine 1-oxide
- QEQWNPDNPZKKNH-UHFFFAOYSA-N
- 3-(2-((2-methyl-5-(4-((4-methylpiperazin-1-yl)methyl)benzamido)phenyl)amino)pyrimidin-4-yl)pyridine 1-oxide? (Imatinib Impurity pound(c)
- Imatinib Impurity A
- 571186-92-0
- CGP-72383
- Benzamide, N-[4-methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]-
- CS-0163900
- DTXSID10431381
- AKOS030255378
- N-[4-Methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]benzamide; CGP 72383;
- SCHEMBL3061037
- 3-{2-[(2-methyl-5-{4-[(4-methylpiperazin-1-yl)methyl]benzamido}phenyl)amino]pyrimidin-4-yl}pyridin-1-ium-1-olate
- 4-[(4-Methyl-1-piperazinyl)-methyl]-N-[4-methyl-3-{[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl]-benzamide
- R4J5Z2W69V
- 4-[(4-Methyl-1-piperazinyl)-methyl]-N-[4-methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl]-benzamide
- Inchi： 1S/C29H31N7O2/c1-21-5-10-25(18-27(21)33-29-30-12-11-26(32-29)24-4-3-13-36(38)20-24)31-28(37)23-8-6-22(7-9-23)19-35-16-14-34(2)15-17-35/h3-13,18,20H,14-17,19H2,1-2H3,(H,31,37)(H,30,32,33)
- InChI Key： QEQWNPDNPZKKNH-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)CN1CCN(C)CC1)NC1C=CC(C)=C(C=1)NC1N=CC=C(C2=CC=C[N+](=C2)[O-])N=1

Computed Properties

Exact Mass: 510.26200
Monoisotopic Mass: 509.25392326g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 38
Rotatable Bond Count: 7
Complexity: 740
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 98.8Å²

Experimental Properties

Density: 1.273
Melting Point: 226-236°C
Refractive Index: 1.666
Solubility: DMSO (Slightly), Methanol (Slightly)
PSA: 99.69000
LogP: 4.19850

Imatinib (Pyridine)-N-oxide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Imatinib (Pyridine)-N-oxide Pricemore >>

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TRC	I268010-1mg	Imatinib (Pyridine)-N-oxide	571186-92-0	1mg	$ 167.00	2023-09-07
TRC	I268010-2mg	Imatinib (Pyridine)-N-oxide	571186-92-0	2mg	$316.00	2023-05-18
TRC	I268010-5mg	Imatinib (Pyridine)-N-oxide	571186-92-0	5mg	$ 861.00	2023-09-07
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